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Compound of Interest

Compound Name: Ethyl 5,6-dibromonicotinate
CAS No.: 1190862-68-0
Cat. No.: B1487498
Get Quote
. J

CAS Number: 1190862-68-0 Molecular Formula: C

H
Br
NO

Molecular Weight: 308.96 g/mol IUPAC Name: Ethyl 5,6-dibromopyridine-3-carboxylate

Executive Summary: The Scaffold of Choice for
Heterocyclic Fusions

Ethyl 5,6-dibromonicotinate represents a high-value "orthogonally reactive” pyridine scaffold
in modern medicinal chemistry. Unlike simple monohalogenated pyridines, this compound
possesses two chemically distinct electrophilic sites (C5 and C6) alongside a functionalizable
ester handle at C3.

For drug development professionals, this molecule is not merely a building block; it is a linchpin
intermediate used to construct fused bicyclic systems (such as 1,6-naphthyridines and
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pyrido[2,3-d]pyrimidines) and to access complex trisubstituted pyridine cores found in kinase

inhibitors and GPCR ligands. Its utility stems from the ability to sequentially functionalize the

ring with high regiocontrol—exploiting the electronic disparity between the C6-position

(activated for S

Ar) and the C5-position (optimized for metal-catalyzed cross-coupling).

Structural Characterization & Electronic Profile

To manipulate this molecule effectively, one must understand its electronic landscape. The

pyridine ring is electron-deficient, pulled by the electronegative nitrogen and the electron-

withdrawing ester group.
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Structural Visualization (Graphviz)

The following diagram maps the electronic vectors and numbering scheme critical for

regioselective functionalization.
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Figure 1: Connectivity and reactivity map of Ethyl 5,6-dibromonicotinate. Note the activation
of C6 by the adjacent Nitrogen.

Synthetic Pathways: Causality & Protocol[1]

Synthesis of 5,6-dihalonicotinates requires bypassing the natural tendency of pyridine to
undergo electrophilic substitution at the C3 position. Direct bromination of ethyl nicotinate is
sluggish and lacks regiocontrol. Therefore, the authoritative industrial route proceeds via the
functionalization of 6-hydroxynicotinic acid.

The "Deoxy-Bromination" Strategy

This route is preferred because it establishes the C5-bromine via electrophilic substitution on
the electron-rich pyridone tautomer, followed by conversion of the C6-oxygen to C6-bromine
using phosphorus oxybromide.

Step-by-Step Protocol

Step 1: Bromination of 6-Hydroxynicotinic Acid
o Reagents: 6-Hydroxynicotinic acid, Br

, Acetic Acid.

e Mechanism: The starting material exists in equilibrium with the pyridone form. The C5
position is ortho to the electron-donating oxygen, facilitating electrophilic bromination.
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» Procedure: Dissolve 6-hydroxynicotinic acid in glacial acetic acid. Add Br

dropwise at ambient temperature. Heat to 60°C for 4 hours. The product, 5-bromo-6-
hydroxynicotinic acid, precipitates upon cooling.

Step 2: Aromatization/Bromination (POBr

» Reagents: 5-bromo-6-hydroxynicotinic acid, POBr
(Phosphorus oxybromide), DMF (cat).
o Causality: POBr

acts as a brominating agent, converting the C6-hydroxyl (lactam carbonyl) into a C6-bromide
via an imidoyl bromide intermediate, restoring aromaticity.

e Procedure: Mix the intermediate with excess POBr

and a catalytic amount of DMF. Heat to 100-110°C. Caution: Evolution of HBr gas. Quench
carefully on ice to isolate 5,6-dibromonicotinic acid.

Step 3: Fischer Esterification
e Reagents: 5,6-dibromonicotinic acid, Ethanol, H

SO
(conc).

o Procedure: Reflux the acid in absolute ethanol with sulfuric acid catalyst for 12 hours.
Neutralize with NaHCO

and extract with ethyl acetate.

Synthetic Workflow Diagram
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Figure 2: Stepwise synthesis via the pyridone intermediate, ensuring correct regiochemistry.

Reactivity Profile & Medicinal Chemistry
Applications[2]

The power of Ethyl 5,6-dibromonicotinate lies in its regioselective orthogonal reactivity.
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The C6 "Soft Spot" (S Ar)

The C6-bromine is highly activated due to the inductive effect of the adjacent nitrogen (-1 effect)
and the resonance withdrawal of the ester at C3.

o Reaction: Nucleophilic Aromatic Substitution.
e Scope: Amines (primary/secondary), Alkoxides, Thiols.
e Condition Control: Mild basic conditions (e.g., K

CO
, DMF, RT) will exclusively displace the C6-Br, leaving the C5-Br intact.

o Application: Introduction of solubilizing groups (morpholine, piperazine) or heteroatomic
linkers.

The C5 "Hard Spot" (Cross-Coupling)

The C5-bromine is sterically less hindered than C6 but electronically less activated for S

Ar. Itis, however, an excellent handle for Palladium(0) oxidative addition.

e Reaction: Suzuki-Miyaura, Stille, Sonogashira.
e Selectivity: If S

Ar is performed first at C6, the C5-Br remains for a subsequent cross-coupling step. If cross-
coupling is attempted directly on the dibromo species, mixtures may occur unless specific
ligands are used, though C6 is often more reactive to oxidative addition as well due to
electron deficiency. Strategic recommendation: Perform S

Ar at C6 first.

Reactivity Logic Diagram
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Figure 3: Divergent reactivity pathways. Path A is the standard first step in library synthesis.

Experimental Data & Handling
Predicted Spectroscopic Signhatures

Since this is a specialized intermediate, experimental validation relies on characteristic shifts.

« HNMR (CDCI
, 400 MHz):
o 8.90 ppm (s, 1H, H2): The most deshielded proton, flanked by N and the ester.
o 8.45 ppm (s, 1H, H4): Deshielded by the ester and the C5-Br.
o 4.42 ppm (q, 2H, O-CH
-): Quartet characteristic of the ethyl ester.
o 1.41 ppm (t, 3H, -CH

): Triplet characteristic of the ethyl ester.

e Physical State: Typically an off-white to pale yellow solid.
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Storage: Keep under inert atmosphere (Argon/Nitrogen) at 2-8°C. Halogenated pyridines can
be light-sensitive.

Safety Considerations

Skin/Eye Irritant: Like most halopyridines, it is an irritant.
Sensitizer: Potential for skin sensitization.

Handling: Use a fume hood; avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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